Cas no 61197-03-3 (1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-)
61197-03-3 structure
Product Name:1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-
CAS No:61197-03-3
MF:C16H22O3
MW:262.344085216522
CID:488839
PubChem ID:71398370
Update Time:2025-04-19
1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl-
- 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethylpropan-1-one
- DTXSID80819798
- 61197-03-3
-
- Inchi: 1S/C16H22O3/c1-5-16(18-10-11-19-16)13-8-6-12(7-9-13)14(17)15(2,3)4/h6-9H,5,10-11H2,1-4H3
- InChI Key: UDZGUTSCYNZQFM-UHFFFAOYSA-N
- SMILES: O1CCOC1(CC)C1C=CC(=CC=1)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 262.15696
- Monoisotopic Mass: 262.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1-Propanone, 1-[4-(2-ethyl-1,3-dioxolan-2-yl)phenyl]-2,2-dimethyl- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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